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Compound of Interest

Compound Name: Black Dye

Cat. No.: B16086651

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Sudan Black B (SBB) is a lipophilic, or fat-soluble, diazo dye with a profound impact on cellular

and histological diagnostics. Its ability to vividly stain a variety of lipids, including phospholipids,

neutral fats, and sterols, has established it as an indispensable tool in the laboratory. This

technical guide delves into the core chemical principles of Sudan Black B staining, offering a

comprehensive resource for its application in research and drug development.

The Principle of Physical Staining: A Tale of
Solubility
The staining mechanism of Sudan Black B is a classic example of a lysochrome dye, where the

process is governed by physical principles of differential solubility rather than a chemical

reaction with the substrate.[1][2] The dye is more soluble in the lipids of the tissue or cell than

in its solvent carrier.[3] When a tissue section is immersed in a saturated solution of Sudan

Black B, the dye molecules partition from the solvent and physically dissolve into the

intracellular lipid droplets and membranes. This results in the characteristic blue-black to black

coloration of lipid-rich structures.
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Boundary-surface adsorption also plays a significant role in the staining process.[1] The dye

molecules can adsorb onto the surface of lipidic structures, further enhancing the staining

intensity.

It is this physical affinity for lipids that makes Sudan Black B a valuable tool for visualizing fat

accumulation in various pathological conditions, such as steatosis, and for identifying lipid-

laden cells like adipocytes and macrophages. While highly effective for lipids, it's important to

note that Sudan Black B is not entirely specific and can also stain other cellular components

like leukocyte granules, Golgi apparatus, and chromosomes.[4][5]

Quantitative Data at a Glance
For reproducible and optimized staining, a clear understanding of the physicochemical

properties of Sudan Black B is essential. The following tables summarize key quantitative data

for this versatile dye.

Property Value Reference

Molecular Formula C₂₉H₂₄N₆ [6]

Molecular Weight 456.6 g/mol [6]

C.I. Number 26150 [1]

C.I. Name Solvent Black 3 [1]

Melting Point 120-124°C [2]
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Solvent Solubility Reference

Water
Insoluble (Slightly soluble at

0.1 mg/ml)
[2][6]

Ethanol
Soluble (10 mg/ml, may

require heat)
[5][6]

Propylene Glycol Soluble [3][7]

Acetone Soluble [2][6]

Toluene Soluble [2][6]

Benzene Soluble [2][6]

Oils and Fats Soluble [2][6]

Solvent Absorption Maximum (λmax) Reference

General 600 nm [4]

Ethanol 596-605 nm [1][6]

Aldrich 598 nm, 415 nm [1]

DMF (Dimethylformamide) 621 nm [8]

Visualizing the Staining Principle and Workflow
To further elucidate the concepts, the following diagrams, generated using Graphviz, illustrate

the chemical structure of Sudan Black B, the fundamental staining mechanism, and a typical

experimental workflow.
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Chemical Structure of Sudan Black B

Sudan Black B Staining Mechanism
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Sudan Black B Staining Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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